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Compound of Interest

Compound Name: Evolitrine

Cat. No.: B1580591 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Acronychia pedunculata, a plant belonging to the Rutaceae family, is utilized in traditional

medicine, particularly in Sri Lanka, for treating inflammatory conditions.[1] Scientific

investigations have identified evolitrine, a furoquinoline alkaloid, as a major bioactive

compound in the leaves of this plant, exhibiting significant anti-inflammatory and analgesic

properties.[1][2] This document provides a detailed protocol for the extraction and isolation of

evolitrine from the leaves of Acronychia pedunculata, based on established methodologies.

The protocol is intended to be a comprehensive guide for researchers in natural product

chemistry and drug discovery.

Quantitative Data Summary
The following table summarizes the typical yields obtained at different stages of the extraction

and purification process.
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Parameter Value

Starting Plant Material (dried leaves) 1 kg

Volume of 70% Ethanol for Extraction 5 L

Yield of Crude 70% Ethanol Extract 150 g

Yield of Alkaloid Fraction 10 g

Yield of Purified Evolitrine 500 mg

Purity of Evolitrine (by HPLC) >98%

Experimental Protocols
This section details the step-by-step methodology for the extraction and isolation of evolitrine.

1. Preparation of Plant Material:

Fresh leaves of Acronychia pedunculata are collected and washed thoroughly with distilled

water to remove any dirt and debris.

The leaves are air-dried in the shade for 7-10 days until they are brittle.

The dried leaves are then ground into a coarse powder using a mechanical grinder.

2. Crude Extraction with 70% Ethanol:

The powdered leaves are macerated with 70% ethanol at a solid-to-solvent ratio of 1:5 (w/v).

The mixture is shaken periodically and left to stand for 72 hours at room temperature.

The extract is then filtered through Whatman No. 1 filter paper.

The filtrate is concentrated under reduced pressure using a rotary evaporator at 40°C to

obtain the crude 70% ethanol extract (EELA).[1]

3. Acid-Base Extraction for Alkaloid Fraction:
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The crude ethanol extract is dissolved in 5% hydrochloric acid (HCl).

The acidic solution is then washed with dichloromethane (CH₂Cl₂) to remove neutral and

acidic compounds.

The aqueous layer is collected and basified with ammonium hydroxide (NH₄OH) to a pH of

9-10.

The basic solution is then partitioned with CH₂Cl₂. The organic layer, containing the

alkaloids, is collected.

The CH₂Cl₂ layer is washed with distilled water, dried over anhydrous sodium sulfate

(Na₂SO₄), and evaporated to dryness to yield the total alkaloid fraction.

4. Isolation of Evolitrine by Column Chromatography:

The alkaloid fraction is subjected to column chromatography over silica gel (60-120 mesh).

The column is eluted with a gradient of chloroform (CHCl₃) and methanol (MeOH), starting

with 100% CHCl₃ and gradually increasing the polarity with MeOH.

Fractions are collected and monitored by thin-layer chromatography (TLC) using a mobile

phase of CHCl₃:MeOH (95:5) and visualized under UV light (254 nm).

Fractions showing a prominent spot corresponding to the Rf value of a standard evolitrine
sample are pooled.

The pooled fractions are concentrated and recrystallized from methanol to yield pure

evolitrine.

5. Structure Confirmation:

The identity and purity of the isolated evolitrine are confirmed by spectroscopic methods,

including Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) and Mass Spectrometry

(MS), and by comparison with published data.[1]
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Experimental Workflow for Evolitrine Extraction
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Caption: Workflow for the extraction and isolation of evolitrine.

Signaling Pathway (Hypothetical)

While the provided search results do not detail a specific signaling pathway for evolitrine's

action, it is known to have anti-inflammatory effects. A hypothetical pathway could involve the

inhibition of pro-inflammatory mediators.
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Caption: Hypothetical anti-inflammatory pathway of evolitrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Protocol for the production of crude alcoholic extracts from native plants [protocols.io]

To cite this document: BenchChem. [Application Notes and Protocols: Evolitrine Extraction
from Acronychia pedunculata Leaves]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580591#evolitrine-extraction-protocol-from-
acronychia-pedunculata-leaves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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